Cas no 1009582-33-5 (2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid)

• Product Name: 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid
• CAS No: 1009582-33-5
• MF: C₁₅H₁₃ClN₂O₆S
• MW: 384.791521787643
• CID: 3105866
• PubChem ID: 3679003
• Update Time: 2025-06-15

2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid
• AKOS034465909
• SR-01000044068-1
• Z56921816
• 2-(2-chloro-4-nitrobenzenesulfonamido)-3-phenylpropanoicacid
• JQB58233
• EN300-05769
• G33015
• 2-(2-chloro-4-nitrobenzenesulfonamido)-3-phenylpropanoic acid
• SR-01000044068
• 1009582-33-5
• CS-0220108
• 2-[(2-chloro-4-nitrophenyl)sulfonylamino]-3-phenylpropanoic acid

• Inchi： 1S/C15H13ClN2O6S/c16-12-9-11(18(21)22)6-7-14(12)25(23,24)17-13(15(19)20)8-10-4-2-1-3-5-10/h1-7,9,13,17H,8H2,(H,19,20)
• InChI Key： ZIGPOBPABDVHLT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 384.018285g/mol
• Monoisotopic Mass: 384.018285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.8g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Additional information on 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid

Introduction to 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid (CAS No. 1009582-33-5)

2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid (CAS No. 1009582-33-5) is a synthetic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its systematic name, is a derivative of propionic acid and features a complex aromatic structure with a chloro and nitro-substituted benzenesulfonyl group. The unique combination of functional groups in this molecule makes it an interesting subject for both academic research and industrial development.

The chemical structure of 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid consists of a phenyl group attached to the carboxylic acid moiety, which is further modified by the presence of a sulfonylamine functional group. The sulfonylamine group is substituted with a 2-chloro-4-nitrobenzene ring, which imparts specific chemical and biological properties to the molecule. This structural complexity provides a foundation for its diverse applications in medicinal chemistry and related fields.

Recent studies have highlighted the potential of 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid in the development of novel therapeutic agents. One area of particular interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its stability under physiological conditions and low toxicity profile make it an attractive candidate for drug development.

In the context of drug discovery, 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid has been used as a lead compound for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to optimize its structure and enhance its biological activity. These efforts have led to the identification of several derivatives with improved potency and selectivity, paving the way for the development of more effective therapeutic agents.

The environmental impact of 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid has also been considered in recent studies. Research has focused on understanding its biodegradability and potential ecological effects. Initial findings suggest that this compound is relatively stable under environmental conditions but can be degraded by certain microbial species. This information is crucial for assessing the environmental safety of this compound and ensuring its responsible use in industrial processes.

In conclusion, 2-(2-Chloro-4-nitro-benzenesulfonylamino)-3-phenyl-propionic acid (CAS No. 1009582-33-5) is a versatile compound with significant potential in pharmaceutical and chemical applications. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer treatments. Ongoing research continues to explore its full potential, contributing to advancements in medicinal chemistry and drug discovery.